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Compound of Interest

Compound Name: Plumbanone--cadmium (1/1)

Cat. No.: B15163439 Get Quote

CAS Number: 174539-64-1 Synonym: Cadmium lead oxide

For the attention of: Researchers, scientists, and drug development professionals.

Introduction
This document summarizes the publicly available technical information for the compound

identified by CAS number 174539-64-1, also known as Plumbanone--cadmium (1/1) or

Cadmium lead oxide. Despite a comprehensive search of scientific and technical databases,

detailed information regarding its synthesis, specific properties, experimental protocols, and

biological activity is exceedingly scarce. This whitepaper presents the limited data that has

been identified and highlights the significant gaps in the current body of knowledge.

Chemical Identity and General Information
Plumbanone--cadmium (1/1) is listed in several chemical databases, primarily in the context

of hazard classification and toxicology.[1] It is identified as an inorganic compound containing

cadmium and lead.

Table 1: Compound Identification
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Identifier Value

CAS Number 174539-64-1

Common Name Plumbanone--cadmium (1/1)

Synonym Cadmium lead oxide

Quantitative Data
A thorough search for quantitative data, including physicochemical properties, spectral data,

and biological activity metrics, did not yield specific experimental values for Plumbanone--
cadmium (1/1). The available information is largely qualitative and focused on potential

hazards.

Experimental Protocols
No detailed experimental protocols for the synthesis, purification, or analysis of Plumbanone--
cadmium (1/1) were found in the public domain. Scientific literature lacks specific

methodologies pertaining to this compound. One study on a related but distinct compound,

zirconium cadmium lead oxide (ZrCdPbO4), described its synthesis and characterization for

photocatalytic applications.[2] However, these protocols are not directly applicable to the

substance in question.

Biological and Toxicological Information
The primary context in which "Cadmium lead oxide" appears is in discussions of hazardous

materials, particularly in relation to electronic waste (e-waste).[3][4][5][6][7][8][9][10][11][12][13]

[14] Both cadmium and lead compounds are well-documented toxicants with a range of

adverse health effects. Information from toxicology databases suggests that this compound is

classified as a hazardous substance.[1]

Due to the lack of specific studies on Plumbanone--cadmium (1/1), no information on its

potential interactions with biological signaling pathways or its suitability for drug development is

available.

Logical Relationships and Workflows
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Given the absence of experimental data and established applications for Plumbanone--
cadmium (1/1), it is not possible to construct diagrams of signaling pathways or experimental

workflows. A generalized workflow for the assessment of a novel inorganic compound is

presented below for illustrative purposes.

Compound Assessment Workflow

Synthesis and Purification

Structural Characterization
(e.g., XRD, Spectroscopy)

Physicochemical Property
Determination

In Vitro Toxicity Screening

Mechanism of Action Studies

In Vivo Efficacy and
Safety Evaluation

Lead Optimization
(if applicable)
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Caption: A generalized workflow for the assessment of a novel chemical entity.

Conclusion
The available information on Plumbanone--cadmium (1/1) (CAS 174539-64-1) is extremely

limited and largely confined to its identification as a potentially hazardous substance. There is a

significant lack of published research detailing its synthesis, properties, experimental protocols,

and biological effects. Consequently, it is not possible to provide an in-depth technical guide as

requested. Further research is required to elucidate the fundamental characteristics and

potential applications of this compound. Researchers and drug development professionals

should exercise caution and refer to the known toxicological profiles of cadmium and lead

compounds when considering any potential handling or use of this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.tourism.rajasthan.gov.in/content/dam/environment/Env/District%20Environment%20Plan/DEP_Sikar.pdf
https://spl.cde.state.co.us/artemis/ucsuserials/ucsu61418internet/ucsu61418200206internet.pdf
https://www.environmental-auditing.org/media/1104/wg16_waste-ghana-india-moldova.pdf
https://www.benchchem.com/product/b15163439#plumbanone-cadmium-1-1-cas-number-174539-64-1
https://www.benchchem.com/product/b15163439#plumbanone-cadmium-1-1-cas-number-174539-64-1
https://www.benchchem.com/product/b15163439#plumbanone-cadmium-1-1-cas-number-174539-64-1
https://www.benchchem.com/product/b15163439#plumbanone-cadmium-1-1-cas-number-174539-64-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15163439?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15163439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

